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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Cesium tribromide (CsBr₃) is a stable, crystalline solid that serves as a convenient and safer

alternative to handling liquid bromine. As a polyhalide, it contains the tribromide anion (Br₃⁻),

which allows for the controlled release of molecular bromine (Br₂) upon decomposition. This

property makes cesium tribromide a valuable reagent for various applications in research and

development, particularly in organic synthesis and drug development, where precise and safe

handling of bromine is crucial.

Cesium tribromide is an orange to dark red crystalline solid that is relatively stable in air but

decomposes in the presence of water to release bromine.[1] This reactivity profile allows for its

use as a solid source of bromine that can be activated under specific conditions.

Quantitative Data
The key quantitative properties of cesium tribromide related to its function as a bromine

storage and transport material are summarized in the table below.
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Property Value Reference

Molecular Formula CsBr₃ N/A

Molar Mass 372.62 g/mol N/A

Appearance
Orange to dark red crystalline

solid
[2]

Bromine Content (by mass) ~42.89% [1]

Melting Point Decomposes [2]

Experimental Protocols
Protocol 1: Synthesis of Cesium Tribromide (CsBr₃)
This protocol describes a common method for the laboratory-scale synthesis of cesium
tribromide from cesium bromide and liquid bromine.[1]

Materials:

Cesium bromide (CsBr), finely powdered

Liquid bromine (Br₂)

Glass reaction vessel with a stirrer

Heating mantle or oil bath

Fume hood

Procedure:

In a well-ventilated fume hood, add finely powdered cesium bromide to a glass reaction

vessel.

Carefully add liquid bromine to the cesium bromide with continuous stirring. A stoichiometric

amount or a slight excess of bromine can be used.
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Gently heat the mixture while stirring. The exact temperature and time will depend on the

scale of the reaction, but gentle warming is typically sufficient to initiate the reaction.

Continue heating until the excess bromine has been driven off, and a solid orange to dark

red product is obtained.

Allow the reaction vessel to cool to room temperature.

The resulting cesium tribromide should be stored in a tightly sealed container to protect it

from moisture.

Protocol 2: Controlled Release of Bromine via
Hydrolysis
This protocol details the release of bromine from cesium tribromide through decomposition in

water.[1]

Materials:

Cesium tribromide (CsBr₃)

Deionized water

Reaction flask

Stir plate and stir bar

Procedure:

Add a known quantity of cesium tribromide to a reaction flask.

Slowly add deionized water to the flask while stirring. The cesium tribromide will dissolve

and decompose, releasing bromine, which is visible as a reddish-brown color in the solution.

The concentration of the resulting bromine solution can be controlled by adjusting the

amount of water added. More concentrated solutions will exhibit a more intense color and a

higher vapor pressure of bromine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.researchgate.net/publication/387590140_Solid-State_Bromine_for_Bromide_Synthesis_a_Case_Study_of_CrSBr
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The aqueous bromine solution can then be used for subsequent chemical reactions.

Protocol 3: Quantitative Analysis of Bromine Release
This protocol outlines a general method for the quantitative determination of released bromine

using titration.[2]

Materials:

Aqueous bromine solution from Protocol 2

Potassium iodide (KI) solution

Standardized sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution

Burette, flasks, and other standard titration equipment

Procedure:

Take a known volume of the aqueous bromine solution.

Add an excess of potassium iodide solution. The bromine will react with the iodide to form

iodine, which appears as a yellow to brown color.

Br₂ + 2I⁻ → 2Br⁻ + I₂

Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the solution

becomes a pale yellow color.

I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color

due to the formation of the starch-iodine complex.

Continue the titration with sodium thiosulfate until the blue-black color disappears, indicating

the endpoint.
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Record the volume of sodium thiosulfate solution used and calculate the amount of bromine

released from the cesium tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Caesium tribromide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Cesium Tribromide: A Solid Alternative for Bromine
Storage and Transport]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13813981?utm_src=pdf-body-img
https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/387590140_Solid-State_Bromine_for_Bromide_Synthesis_a_Case_Study_of_CrSBr
https://en.wikipedia.org/wiki/Caesium_tribromide
https://www.benchchem.com/product/b13813981#using-cesium-tribromide-for-bromine-storage-and-transport
https://www.benchchem.com/product/b13813981#using-cesium-tribromide-for-bromine-storage-and-transport
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b13813981#using-cesium-tribromide-for-bromine-
storage-and-transport]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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